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Abstract
This technical guide provides a comprehensive overview of 2-Bromo-4,4-
dimethylcyclohexanone, a halogenated cyclic ketone of interest in synthetic organic

chemistry. While a definitive single-crystal X-ray diffraction study detailing its three-dimensional

structure is not publicly available, this document consolidates the known chemical and physical

properties of the compound. Furthermore, it outlines established experimental protocols for the

synthesis of α-bromo ketones and the subsequent crystallization techniques required for

structural elucidation. This guide is intended to serve as a foundational resource for

researchers engaged in the synthesis, characterization, and potential applications of this and

related molecules.

Introduction
2-Bromo-4,4-dimethylcyclohexanone is a derivative of cyclohexanone featuring a bromine

atom at the α-position to the carbonyl group and two methyl groups at the C4 position.

Halogenated ketones are versatile intermediates in organic synthesis, serving as precursors for

a variety of molecular scaffolds. The stereochemistry and conformational analysis of such

cyclic systems are of significant interest as they influence reactivity and potential biological

activity. A detailed understanding of the crystal structure provides invaluable insights into bond
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lengths, bond angles, and intermolecular interactions, which are crucial for computational

modeling and rational drug design.

Despite extensive searches of chemical and crystallographic databases, the specific crystal

structure of 2-Bromo-4,4-dimethylcyclohexanone has not been reported in the public

domain. However, based on spectroscopic data and the analysis of related compounds, its key

structural features can be inferred.

Chemical and Physical Properties
A summary of the known properties of 2-Bromo-4,4-dimethylcyclohexanone is presented in

Table 1. This data is essential for its handling, characterization, and use in chemical reactions.

Property Value Reference

CAS Number 75620-63-2 [1]

Molecular Formula C₈H₁₃BrO [1]

Molecular Weight 205.095 g/mol [1]

Canonical SMILES CC1(CCC(=O)C(C1)Br)C [1]

InChI Key
RDUXIRQZBLFPOW-

UHFFFAOYSA-N
[1]

Physical Description
Not explicitly stated; likely a

solid or oil

Solubility
Expected to be soluble in

organic solvents

Experimental Protocols
The following sections detail generalized yet comprehensive procedures for the synthesis of 2-
Bromo-4,4-dimethylcyclohexanone and the subsequent steps for obtaining single crystals

suitable for X-ray diffraction.

Synthesis of 2-Bromo-4,4-dimethylcyclohexanone
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The synthesis of 2-Bromo-4,4-dimethylcyclohexanone is typically achieved through the α-

bromination of the parent ketone, 4,4-dimethylcyclohexanone. A common and effective method

involves the use of a brominating agent such as N-bromosuccinimide (NBS) or elemental

bromine in a suitable solvent.

Materials:

4,4-dimethylcyclohexanone

N-Bromosuccinimide (NBS) or Bromine (Br₂)

Carbon tetrachloride (CCl₄) or Acetic Acid

Radical initiator (e.g., AIBN) or Acid catalyst (e.g., HBr)

Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., dichloromethane or diethyl ether)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4,4-dimethylcyclohexanone (1.0 equivalent) in a suitable solvent like

carbon tetrachloride.

Addition of Brominating Agent: Add N-bromosuccinimide (1.05 equivalents) and a catalytic

amount of a radical initiator such as AIBN.

Reaction Progression: Heat the mixture to reflux and monitor the reaction's progress using

thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Work-up: Once the starting material is consumed, cool the reaction mixture to room

temperature. Filter to remove the succinimide byproduct.
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Extraction and Washing: Transfer the filtrate to a separatory funnel and wash sequentially

with water, saturated sodium bicarbonate solution to neutralize any acid, and finally with

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by column chromatography on silica gel or by

crystallization.

Crystallization for X-ray Diffraction
Obtaining high-quality single crystals is a critical step for X-ray crystallographic analysis. The

following are common techniques that can be employed.

Methods:

Slow Evaporation: Dissolve the purified 2-Bromo-4,4-dimethylcyclohexanone in a suitable

solvent or a mixture of solvents (e.g., hexane/ethyl acetate). Loosely cap the vial and allow

the solvent to evaporate slowly over several days.

Vapor Diffusion: Place a concentrated solution of the compound in a small open vial. Place

this vial inside a larger sealed container that contains a more volatile solvent in which the

compound is less soluble (the "anti-solvent"). The anti-solvent vapor will slowly diffuse into

the compound's solution, reducing its solubility and promoting crystal growth.

Slow Cooling: Prepare a saturated solution of the compound in a suitable solvent at an

elevated temperature. Slowly cool the solution to room temperature, and then transfer it to a

refrigerator or freezer to induce crystallization.

Visualizations
The following diagrams illustrate the logical workflow for the synthesis and structural elucidation

of 2-Bromo-4,4-dimethylcyclohexanone, as well as a representation of its key structural

features.
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Experimental Workflow for 2-Bromo-4,4-dimethylcyclohexanone

Synthesis

Characterization & Analysis

Start: 4,4-dimethylcyclohexanone

α-Bromination with NBS

Reagents

Aqueous Work-up & Extraction

Purification (Chromatography/Crystallization)

Spectroscopic Analysis (NMR, IR, MS)

Purity Check

Single Crystal Growth

X-ray Diffraction Data Collection

Suitable Crystal

Structure Solution & Refinement

Final Structure & Data

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and structural analysis.
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Key Structural Features of 2-Bromo-4,4-dimethylcyclohexanone

Cyclohexanone Ring

C=O Group (Ketone) α-Bromine Atom Gem-dimethyl Group at C4

Chiral Center at C2

Click to download full resolution via product page

Caption: Key functional groups and structural characteristics.

Conclusion
While the definitive crystal structure of 2-Bromo-4,4-dimethylcyclohexanone remains to be

determined and published, this guide consolidates the available chemical information and

provides robust, generalized protocols for its synthesis and crystallization. The elucidation of its

three-dimensional structure through single-crystal X-ray diffraction would be a valuable

contribution to the field, providing precise data on its conformational preferences and

intermolecular interactions. Such information would be highly beneficial for researchers in

synthetic chemistry, materials science, and drug discovery. The experimental workflows and

structural diagrams presented herein offer a solid foundation for future investigations into this

and related halogenated cyclic ketones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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